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RU 59063: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
RU 59063 is a non-steroidal androgen receptor (AR) ligand that has played a pivotal role in the

development of selective androgen receptor modulators (SARMs).[1] Initially investigated as a

potent antiandrogen, subsequent research revealed its dose-dependent androgenic activity,

albeit with lower efficacy than dihydrotestosterone (DHT).[1] As an N-substituted

arylthiohydantoin, RU 59063 was derived from the first-generation non-steroidal antiandrogen

(NSAA), nilutamide. It has since served as a foundational scaffold for the development of

second-generation NSAAs, including enzalutamide and apalutamide.[1] This technical guide

provides an in-depth overview of the chemical structure, properties, and biological activity of

RU 59063.

Chemical Structure and Properties
RU 59063 is chemically identified as 4-[3-(4-Hydroxybutyl)-4,4-dimethyl-5-oxo-2-

sulfanylideneimidazolidin-1-yl]-2-(trifluoromethyl)benzonitrile.[1] Its chemical structure and key

identifiers are presented below.
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Starting Materials:
- 4-amino-2-(trifluoromethyl)benzonitrile

- Acetone
- Trimethylsilyl cyanide

Strecker Reaction

Formation of
α-aminonitrile

Reaction with
4-isothiocyanatobutanol

Intramolecular Cyclization
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Synthetic Workflow for RU 59063
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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